Cumene

• CAS No.: 98-82-8
• Product Name: Cumene
• Molecular Formula: C9H12; C6H5CH(CH3)2; C9H12
• Molecular Weight: 120.19 g/mol
• IUPAC Name: cumene
• Standard InChI: InChI=1S/C9H12/c1-8(2)9-6-4-3-5-7-9/h3-8H,1-2H3
• Standard InChIKey: RWGFKTVRMDUZSP-UHFFFAOYSA-N
• Impurities: Sulfur compounds 2 ppm, Max; Olefinic materials 200-700 ppm
• SMILES: CC(C)C1=CC=CC=C1
• Canonical SMILES: CC(C)C1=CC=CC=C1
• Boiling Point: 306.3 °F at 760 mm Hg (USCG, 1999); 152.4 °C; 152 °C; 306°F
• Colorform: Colorless liquid
• Density: 0.866 at 59 °F (USCG, 1999); Specific gravity: 0.862 at 20 °C/4 °C; Relative density (water = 1): 0.90; 0.86
• Flash Point: 96 °F (USCG, 1999); 102 °F (39 °C) (Closed cup); 31 °C c.c.; 96°F
• Melting Point: -140.9 °F (USCG, 1999); -96.0 °C; -96.9°C; -96 °C; -141°F
• Physical Description: Cumene appears as a clear colorless liquid with an aromatic odor. Flash point 115°F. Less dense than water and insoluble in water. Vapors heavier than air. May be moderately toxic by inhalation, ingestion and skin absorption.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a sharp, penetrating, aromatic odor.
• Description: Cumene appears as a clear colorless liquid with an aromatic odor. Flash point 115°F. Less dense than water and insoluble in water. Vapors heavier than air. May be moderately toxic by inhalation, ingestion and skin absorption.; Cumene, also known as isopropylbenzene or 2-phenylpropane, belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. Cumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cumene has been detected in multiple biofluids, such as feces and saliva. Within the cell, cumene is primarily located in the membrane (predicted from logP). Cumene exists in all eukaryotes, ranging from yeast to humans. Cumene is also a parent compound for other transformation products, including but not limited to, cuminaldehyde, 2-phenylpropan-2-ol, and 2-phenyl-1, 2-propanediol. Outside of the human body, cumene can be found in ceylon cinnamon, cumin, ginger, and herbs and spices. This makes cumene a potential biomarker for the consumption of these food products. Cumene is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.; Cumene is an alkylbenzene that is benzene carrying an isopropyl group.
• Shelf Life: Volatile
• Solubility: Insoluble (NIOSH, 2016); 5.10e-04 M; In water, 61.3 mg/L at 25 °C; In water, 50 mg/L at 20 °C; Miscible with ethanol, ethyl ether, acetone, benzene, petroleum ether, carbon tetrachloride; Soluble in many organic solvents; 0.0613 mg/mL at 25 °C; Solubility in water, g/l at 20 °C: 0.2 (very poor); Insoluble
• Synonyms: (1-Methylethyl)benzene; 2-Phenylpropane; Cumol; Isopropylbenzene; NSC 8776; i-Propylbenzene
• Vapor Density: 4.1 (Air = 1); Relative vapor density (air = 1): 4.2
• Vapor Pressure: 25.85 mm Hg (USCG, 1999); 4.50 mmHg; 4.5 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 427; 8 mmHg
• PubChem Compound: 7406
• Last Modified: Nov 12 2021